Cas no 1207019-14-4 (ethyl 4-{3-3-(4-fluorophenoxy)phenylpropanamido}piperidine-1-carboxylate)

• Product Name: ethyl 4-{3-3-(4-fluorophenoxy)phenylpropanamido}piperidine-1-carboxylate
• CAS No: 1207019-14-4
• MF: C₂₃H₂₇FN₂O₄
• MW: 414.469889879227
• CID: 6201485
• PubChem ID: 45505259
• Update Time: 2025-09-23

ethyl 4-{3-3-(4-fluorophenoxy)phenylpropanamido}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{3-3-(4-fluorophenoxy)phenylpropanamido}piperidine-1-carboxylate
• ethyl 4-[3-[3-(4-fluorophenoxy)phenyl]propanoylamino]piperidine-1-carboxylate
• F5860-0627
• ethyl 4-{3-[3-(4-fluorophenoxy)phenyl]propanamido}piperidine-1-carboxylate
• 1207019-14-4
• SR-01000925672
• VU0526108-1
• ethyl 4-(3-(3-(4-fluorophenoxy)phenyl)propanamido)piperidine-1-carboxylate
• AKOS024525243
• SR-01000925672-1

• Inchi： 1S/C23H27FN2O4/c1-2-29-23(28)26-14-12-19(13-15-26)25-22(27)11-6-17-4-3-5-21(16-17)30-20-9-7-18(24)8-10-20/h3-5,7-10,16,19H,2,6,11-15H2,1H3,(H,25,27)
• InChI Key： OFVLCNQWKZHMRY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1=CC=CC(=C1)CCC(NC1CCN(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 414.19548551g/mol
• Monoisotopic Mass: 414.19548551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.9Ų

Additional information on ethyl 4-{3-3-(4-fluorophenoxy)phenylpropanamido}piperidine-1-carboxylate

ethyl 4-{3-3-(4-fluorophenoxy)phenylpropanamido}piperidine-1-carboxylate: A Novel Compound with Promising Therapeutic Potential

ethyl 4-{3-3-(4-fluorophenoxy)phenylpropanamido}piperidine-1-carboxylate, a compound with the CAS number 1207019-14-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure and unique functional groups, has garnered attention for its potential applications in drug development. The compound's synthesis involves a series of intricate chemical reactions, which are critical to its biological activity and therapeutic efficacy.

The ethyl group in the compound plays a pivotal role in modulating its solubility and bioavailability. The 4-fluorophenoxy moiety, a key structural element, contributes to the compound's pharmacological profile by enhancing its interaction with biological targets. The phenylpropanamido fragment further adds to the molecule's complexity, offering opportunities for targeted drug design. These structural features collectively determine the compound's behavior in biological systems and its potential therapeutic applications.

Recent studies have highlighted the importance of ethyl 4-{3-3-(4-fluoropheno